Cas no 544467-01-8 (1-3,5-Bis(bromomethyl)phenyl-ethanone)

• Product Name: 1-3,5-Bis(bromomethyl)phenyl-ethanone
• CAS No: 544467-01-8
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 3432098
• Update Time: 2025-06-28

1-3,5-Bis(bromomethyl)phenyl-ethanone Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[3,5-BIS(BROMOMETHYL)PHENYL]-
• 1-3,5-Bis(bromomethyl)phenyl-ethanone

• Inchi： 1S/C10H10Br2O/c1-7(13)10-3-8(5-11)2-9(4-10)6-12/h2-4H,5-6H2,1H3
• InChI Key： JLOMZJVCASLRBQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(CBr)=CC(CBr)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-3,5-Bis(bromomethyl)phenyl-ethanone

1-3,5-Bis(bromomethyl)phenyl-ethanone: A Comprehensive Overview

1-3,5-Bis(bromomethyl)phenyl-ethanone, also known by its CAS number 544467-01-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug design, material science, and organic synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents and advanced materials.

The molecular structure of 1-3,5-Bis(bromomethyl)phenyl-ethanone consists of a phenyl ring substituted with two bromomethyl groups at the 3 and 5 positions and an ethanone group at the 1 position. This arrangement provides the compound with a high degree of symmetry and reactivity, making it a valuable intermediate in organic synthesis. The presence of the bromine atoms introduces electrophilic character to the molecule, facilitating various substitution reactions.

Recent research has explored the use of 1-3,5-Bis(bromomethyl)phenyl-ethanone in the synthesis of bioactive compounds. For instance, studies have demonstrated its potential as a precursor for the development of anti-cancer agents. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal candidate for incorporating functional groups that can target specific biological pathways.

In addition to its role in drug design, 1-3,5-Bis(bromomethyl)phenyl-ethanone has found applications in material science. Its unique electronic properties make it suitable for use in the development of advanced polymers and coatings. Researchers have investigated its potential as a building block for creating materials with enhanced thermal stability and mechanical strength.

The synthesis of 1-3,5-Bis(bromomethyl)phenyl-ethanone typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

In terms of physical properties, 1-3,5-Bis(bromomethyl)phenyl-ethanone exhibits a melting point of approximately 98°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various laboratory settings.

The chemical stability of 1-3,5-Bis(bromomethyl)phenyl-ethanone is another area that has been extensively studied. Recent findings indicate that the compound is stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments. Proper handling and storage are essential to maintain its integrity.

In conclusion, 1-3,5-Bis(bromomethyl)phenyl-ethanone, CAS number 544467-01-8, is a highly versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.